Cas no 1361849-99-1 (2,4-Dichloro-2'-fluoro-5'-nitro-biphenyl)

• Product Name: 2,4-Dichloro-2'-fluoro-5'-nitro-biphenyl
• CAS No: 1361849-99-1
• MF: C₁₂H₆Cl₂FNO₂
• MW: 286.085944652557
• CID: 4995962
• Update Time: 2025-06-09

2,4-Dichloro-2'-fluoro-5'-nitro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-2'-fluoro-5'-nitro-biphenyl

• Inchi： 1S/C12H6Cl2FNO2/c13-7-1-3-9(11(14)5-7)10-6-8(16(17)18)2-4-12(10)15/h1-6H
• InChI Key： KERWZQIGELJTSN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(=CC=C(C=1)[N+](=O)[O-])F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 313
• XLogP3: 5
• Topological Polar Surface Area: 45.8

Additional information on 2,4-Dichloro-2'-fluoro-5'-nitro-biphenyl

Professional Introduction to 2,4-Dichloro-2'-fluoro-5'-nitro-biphenyl (CAS No. 1361849-99-1)

2,4-Dichloro-2'-fluoro-5'-nitro-biphenyl, identified by its CAS number 1361849-99-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative, characterized by its halogenated and nitro-substituted structure, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 2,4-Dichloro-2'-fluoro-5'-nitro-biphenyl consists of two benzene rings connected by a carbon-carbon bond, with substituents positioned at specific positions to enhance its reactivity and functionality. The presence of chlorine atoms at the 2 and 4 positions, a fluorine atom at the 2' position, and a nitro group at the 5' position imparts distinct electronic and steric properties to the molecule. These features are crucial in determining its utility as a building block in synthetic chemistry.

In recent years, 2,4-Dichloro-2'-fluoro-5'-nitro-biphenyl has been extensively studied for its potential applications in drug discovery. Its structural motifs are reminiscent of several known pharmacophores, which have demonstrated efficacy in treating various diseases. Researchers have leveraged its chemical framework to develop novel compounds with improved pharmacokinetic profiles and reduced side effects.

One of the most compelling aspects of 2,4-Dichloro-2'-fluoro-5'-nitro-biphenyl is its role as a precursor in the synthesis of biologically active agents. For instance, it has been utilized in the preparation of kinase inhibitors, which are critical in targeting cancer and inflammatory diseases. The halogenated biphenyl core allows for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the construction of complex molecular architectures.

The nitro group present in 2,4-Dichloro-2'-fluoro-5'-nitro-biphenyl is particularly noteworthy, as it can be reduced to an amine under controlled conditions. This transformation opens up avenues for the synthesis of aminobiphenyl derivatives, which are known to exhibit diverse biological activities. Moreover, the fluorine atom at the 2' position contributes to metabolic stability and lipophilicity, making it an attractive feature for drug candidates.

Recent advancements in computational chemistry have further enhanced the understanding of 2,4-Dichloro-2'-fluoro-5'-nitro-biphenyl's reactivity. Molecular modeling studies have revealed insights into its interaction with biological targets, providing a rational basis for designing more effective derivatives. These computational approaches have been complemented by experimental investigations, which have validated many of the predicted properties.

In agrochemical research, 2,4-Dichloro-2'-fluoro-5'-nitro-biphenyl has shown promise as a scaffold for developing novel pesticides. Its structural features allow for the creation of compounds that exhibit potent activity against pests while maintaining environmental safety. The ability to fine-tune its properties through structural modifications has made it a versatile tool in agrochemical innovation.

The synthesis of 2,4-Dichloro-2'-fluoro-5'-nitro-biphenyl involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that researchers can access high-quality material for their studies. These methodologies often incorporate green chemistry principles to minimize waste and reduce environmental impact.

The growing interest in halogenated biphenyls has spurred numerous studies aimed at elucidating their mechanisms of action. Understanding how these compounds interact with biological systems is essential for developing safe and effective applications. Preclinical studies have begun to explore the potential therapeutic uses of derivatives based on 2,4-Dichloro-2'-fluoro-5'-nitro-biphenyl, providing exciting opportunities for future medical breakthroughs.

In conclusion, 2,4-Dichloro-2'-fluoro-5'-nitro-biphenyl (CAS No. 1361849-99-1) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable diverse functionalization strategies, making it a valuable intermediate in synthetic chemistry. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance in modern chemical biology.